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Compound of Interest

Compound Name: Sulfo-Cy5-Mal (potassium)

Cat. No.: B12395400

Get Quote

Fluorescence lifetime (τ) is an intrinsic property of a fluorophore, defined as the average time it

spends in the excited state before returning to the ground state by emitting a photon. Unlike

fluorescence intensity, which can be susceptible to variations in concentration, excitation

power, and light scattering, the fluorescence lifetime is a more robust parameter, sensitive to

the fluorophore's local microenvironment. This sensitivity makes it a powerful tool for studying

protein-protein interactions, conformational changes, and the binding of small molecules.

Changes in the local environment, such as proximity to quencher molecules, solvent polarity,

and Förster Resonance Energy Transfer (FRET), can all lead to measurable changes in the

fluorescence lifetime of a probe. It is this characteristic that underpins the utility of fluorescence

lifetime imaging microscopy (FLIM) in cellular and molecular biology.

Sulfo-Cy5 Maleimide: A Profile
Sulfo-Cy5 is a bright and photostable cyanine dye that emits in the far-red region of the

spectrum, minimizing autofluorescence from biological samples. The maleimide functional

group allows for specific and efficient covalent labeling of thiol groups, which are commonly

found in cysteine residues of proteins. The "Sulfo" prefix indicates the presence of sulfonate
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groups, which confer water solubility to the dye, a crucial feature for bioconjugation in aqueous

buffers without the need for organic co-solvents that could perturb protein structure.

Experimental Protocol: Conjugation of Sulfo-Cy5-
Mal to a Cysteine-Containing Peptide
This protocol outlines a standard procedure for the conjugation of Sulfo-Cy5-Mal to a peptide

containing a single cysteine residue.

Materials:

Cysteine-containing peptide

Sulfo-Cy5 maleimide

Phosphate-buffered saline (PBS), pH 7.2-7.4, degassed

Tris(2-carboxyethyl)phosphine (TCEP)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Spectrophotometer

Methodology:

Peptide Preparation: Dissolve the cysteine-containing peptide in degassed PBS to a final

concentration of 1-5 mg/mL. The use of degassed buffer is critical to prevent oxidation of the

thiol group.

Reduction of Disulfide Bonds (Optional but Recommended): If the peptide has formed

intermolecular or intramolecular disulfide bonds, add a 10-fold molar excess of TCEP and

incubate for 30 minutes at room temperature. TCEP is a stable and effective reducing agent

that does not contain a thiol group itself, thus avoiding competition with the maleimide

reaction.

Dye Preparation: Immediately prior to use, dissolve Sulfo-Cy5 maleimide in a small amount

of dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) before diluting it into the reaction

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


buffer.

Conjugation Reaction: Add a 10-20 fold molar excess of the dissolved Sulfo-Cy5 maleimide

to the peptide solution. The reaction proceeds optimally at a pH of 7.0-7.5. Allow the reaction

to proceed for 2 hours at room temperature or overnight at 4°C, protected from light. The

maleimide group reacts specifically with the sulfhydryl group of the cysteine residue to form a

stable thioether bond.

Purification: Separate the labeled peptide from the unreacted dye and reducing agent using

a size-exclusion chromatography column equilibrated with PBS. The larger, labeled peptide

will elute first, followed by the smaller, unreacted dye molecules.

Characterization: Determine the degree of labeling by measuring the absorbance of the

conjugate at 280 nm (for the peptide) and the absorbance maximum of Sulfo-Cy5 (typically

around 650 nm). The ratio of the dye concentration to the protein concentration provides the

degree of labeling.

Fluorescence Lifetime Analysis: A Workflow
The fluorescence lifetime of Sulfo-Cy5-Mal conjugates can be accurately measured using

Time-Correlated Single Photon Counting (TCSPC).
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Caption: Workflow for fluorescence lifetime measurement using Time-Correlated Single Photon

Counting (TCSPC).

TCSPC Methodology:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12395400/docs?utm_src=pdf-body-img#the-principle-of-fluorescence-lifetime-and-its-significance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Excitation: A pulsed laser with a high repetition rate (e.g., 20-80 MHz) and a wavelength near

the absorption maximum of Sulfo-Cy5 (e.g., 635 nm) is used to excite the sample.

Photon Detection: The emitted fluorescence is collected and focused onto a sensitive single-

photon detector, such as a single-photon avalanche diode (SPAD).

Timing: The time difference between the laser pulse (START signal) and the arrival of the

first detected photon (STOP signal) is measured with high precision by a time-to-amplitude

converter (TAC).

Histogramming: This process is repeated for millions of events, and the time differences are

binned into a histogram by a multi-channel analyzer (MCA). This histogram represents the

probability distribution of photon arrival times, which corresponds to the fluorescence decay

curve.

Data Analysis: The resulting decay curve is fitted to a multi-exponential decay model to

extract the fluorescence lifetime(s). For a single fluorescent species in a homogeneous

environment, a single exponential decay is expected.

Comparative Analysis: Sulfo-Cy5-Mal vs. Alternative
Dyes
The choice of fluorophore can significantly impact the outcome of a fluorescence lifetime-based

experiment. Below is a comparison of Sulfo-Cy5-Mal with other commonly used maleimide-

functionalized dyes.
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Note: The exact fluorescence lifetime of a conjugated dye can vary depending on the local

environment of the labeled biomolecule.

Fluorophore Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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